Cas no 1804358-25-5 (Methyl 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetate)

Methyl 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetate is a fluorinated pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity and stability due to its electron-withdrawing groups. The presence of both fluorine and iodine atoms enhances its utility in cross-coupling reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ester functionality provides further derivatization potential, while the trifluoromethoxy group contributes to metabolic stability and lipophilicity. This compound is particularly suited for applications requiring selective functionalization or fluorinated building blocks in drug discovery and material science. Its structural features ensure compatibility with a range of synthetic transformations, enabling precise molecular modifications.

Methyl 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetate structure

1804358-25-5 structure

Product Name:Methyl 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetate

CAS No:1804358-25-5

MF:C₁₀H₈F₄INO₃

MW:393.073509216309

CID:4839145

Update Time:2025-06-07

Methyl 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetate
- Inchi： 1S/C10H8F4INO3/c1-18-8(17)2-5-7(3-11)16-4-6(15)9(5)19-10(12,13)14/h4H,2-3H2,1H3
- InChI Key： ICRDWIMAXWVPCX-UHFFFAOYSA-N
- SMILES： IC1=CN=C(CF)C(=C1OC(F)(F)F)CC(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 316
XLogP3: 2.7
Topological Polar Surface Area: 48.4

Methyl 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029087108-1g	Methyl 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetate	1804358-25-5	97%	1g	$1,504.90	2022-04-02

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Additional information on Methyl 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Methyl 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804358-25-5)

The compound Methyl 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804358-25-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the fluoromethyl, iodo, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds like Methyl 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and sustainable agriculture, where such compounds are pivotal. The CAS No. 1804358-25-5 is often searched in conjunction with terms like "fluoropyridine synthesis", "iodo-substituted pyridines", and "trifluoromethoxy applications", reflecting its relevance in cutting-edge research.

The synthesis of Methyl 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetate involves multi-step organic reactions, including halogenation and esterification. Its molecular formula and weight are critical for analytical purposes, often queried alongside "NMR data" and "HPLC purity". The compound's solubility in common organic solvents like DMSO and methanol is another frequently discussed topic, particularly for formulation studies.

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In conclusion, Methyl 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetate represents a versatile and high-value chemical entity. Its role in advancing medicinal chemistry and agrochemical innovation underscores its importance in modern scientific endeavors. Researchers continue to explore its potential, making it a focal point in academic and industrial discussions.